![molecular formula C21H24N2O2 B4750910 N-[1-[(isopropylamino)carbonyl]-2-(4-methylphenyl)vinyl]-4-methylbenzamide](/img/structure/B4750910.png)
N-[1-[(isopropylamino)carbonyl]-2-(4-methylphenyl)vinyl]-4-methylbenzamide
Overview
Description
N-[1-[(isopropylamino)carbonyl]-2-(4-methylphenyl)vinyl]-4-methylbenzamide, commonly known as IMB-101, is a chemical compound that has gained significant attention in the field of scientific research. This compound belongs to the family of benzamide derivatives and has been studied extensively for its potential applications in various fields.
Mechanism of Action
The mechanism of action of IMB-101 is not fully understood, but studies suggest that it may act by inhibiting the activity of specific enzymes and receptors in the body. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a crucial role in the inflammatory response. Additionally, it may also act by inhibiting the activity of specific receptors, such as the nuclear factor-kappa B (NF-κB) and peroxisome proliferator-activated receptor gamma (PPARγ).
Biochemical and Physiological Effects:
The biochemical and physiological effects of IMB-101 have been extensively studied in preclinical models. It has been shown to exhibit potent anti-inflammatory and anti-cancer properties by inhibiting the activity of specific enzymes and receptors in the body. Additionally, it has been shown to exhibit neuroprotective effects in animal models of neurodegenerative disorders.
Advantages and Limitations for Lab Experiments
One of the primary advantages of IMB-101 in lab experiments is its high potency and selectivity for specific enzymes and receptors. This makes it an ideal candidate for studying the mechanisms of action of various diseases and potential therapeutic targets. However, one of the limitations of IMB-101 is its limited solubility in water, which can make it challenging to administer in some experiments.
Future Directions
There are several future directions for the study of IMB-101. One of the primary areas of interest is its potential as a therapeutic agent for various diseases, including cancer, neurodegenerative disorders, and inflammation. Additionally, further studies are needed to fully understand the mechanisms of action of IMB-101 and its potential interactions with other drugs and compounds. Finally, the development of more efficient synthesis methods for IMB-101 could lead to increased availability and accessibility of this compound for scientific research.
Scientific Research Applications
IMB-101 has been extensively studied for its potential applications in various fields of scientific research. One of the primary areas of interest is its potential as a therapeutic agent for various diseases, including cancer, neurodegenerative disorders, and inflammation. It has been shown to exhibit potent anti-inflammatory and anti-cancer properties in preclinical studies.
properties
IUPAC Name |
4-methyl-N-[(Z)-1-(4-methylphenyl)-3-oxo-3-(propan-2-ylamino)prop-1-en-2-yl]benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N2O2/c1-14(2)22-21(25)19(13-17-9-5-15(3)6-10-17)23-20(24)18-11-7-16(4)8-12-18/h5-14H,1-4H3,(H,22,25)(H,23,24)/b19-13- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VOYRIZZMXNGWAO-UYRXBGFRSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C=C(C(=O)NC(C)C)NC(=O)C2=CC=C(C=C2)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)/C=C(/C(=O)NC(C)C)\NC(=O)C2=CC=C(C=C2)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.